Cas no 17050-86-1 (3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-amine,3-cyclopentyl-N,N-dimethyl-)
![3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-amine,3-cyclopentyl-N,N-dimethyl- structure](https://www.kuujia.com/scimg/cas/17050-86-1x300.png)
17050-86-1 structure
Product Name:3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-amine,3-cyclopentyl-N,N-dimethyl-
CAS No:17050-86-1
Molecular Formula:C11H16N6
Molecular Weight:232.28494
CID:210134
PubChem ID:140175
3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-amine,3-cyclopentyl-N,N-dimethyl- Properties
Names and Identifiers
-
- 3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-amine,3-cyclopentyl-N,N-dimethyl-
- 3-cyclopentyl-N,N-dimethyltriazolo[4,5-d]pyrimidin-7-amine
- v-Triazolo[4,5-d]pyrimidine,(3H),3-cyclopentyl-7-dimethylamino-
- 3-cyclopentyl-N,N-dimethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine
- v-Triazolo(4,5-d)pyrimidine, (3H),3-cyclopentyl-7-dimethylamino-
- 17050-86-1
- DTXSID00168871
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- InChIKey: KYKGBUKRFXVINB-UHFFFAOYSA-N
- Inchi: InChI=1S/C11H16N6/c1-16(2)10-9-11(13-7-12-10)17(15-14-9)8-5-3-4-6-8/h7-8H,3-6H2,1-2H3
- SMILES: CN(C1N=CN=C2N(C3CCCC3)N=NC=12)C
Computed Properties
- Exact Mass: 232.14388
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 2
- Monoisotopic Mass: 232.14364454g/mol
- Heavy Atom Count: 17
- Complexity: 265
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.4
- Topological Polar Surface Area: 59.7Ų
Experimental Properties
- PSA: 59.73
3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-amine,3-cyclopentyl-N,N-dimethyl- Related Literature
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Min-Rui Gao,Shi-Ran Zhang,Jun Jiang,Ya-Rong Zheng,Dong-Qing Tao,Shu-Hong Yu J. Mater. Chem., 2011,21, 16888-16892
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2. Front cover
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Shuang-Yan Lin,Si Shen,Xiao-Lei Li,Lang Zhao,Jinkui Tang Dalton Trans., 2017,46, 1577-1584
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Brian Murphy,Moza Aljabri,Aaleya Mohamed Ahmed,Gillian Murphy,Brian J. Hathaway,Mark E. Light,Thomas Geilbrich,Michael B. Hursthouse Dalton Trans., 2006, 357-367
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Mishal Amjad,Maheen Iqbal,Amir Faisal,Arshad Mahmood Junjua,Irshad Hussain,Syed Zajif Hussain,Hussnain Ahmed Janjua Nanoscale Adv., 2019,1, 2924-2936
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8. Back cover
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9. Back cover
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Hailiang Hu,Weisong Zhang,Jingjing Gong,Huan Dong,Fangfang Zhao,Hui Huang,Yang Liu,Guangju Zhang,Zhenhui Kang CrystEngComm, 2014,16, 5642-5649
17050-86-1 (3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-amine,3-cyclopentyl-N,N-dimethyl-) Related Products
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